Cas no 2549006-80-4 (2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxypyrimidine)

• Product Name: 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxypyrimidine
• CAS No: 2549006-80-4
• MF: C₁₃H₁₇N₅O₂
• MW: 275.306381940842
• CID: 5312072
• PubChem ID: 154829448
• Update Time: 2025-05-23

2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040722599
• 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxypyrimidine
• F6745-1622
• 2549006-80-4
• 2-[3-(1H-Imidazol-1-ylmethyl)-1-azetidinyl]-4,6-dimethoxypyrimidine

• Inchi： 1S/C13H17N5O2/c1-19-11-5-12(20-2)16-13(15-11)18-7-10(8-18)6-17-4-3-14-9-17/h3-5,9-10H,6-8H2,1-2H3
• InChI Key： FWWZWROWRPJGCE-UHFFFAOYSA-N
• SMILES： C1(N2CC(CN3C=NC=C3)C2)=NC(OC)=CC(OC)=N1

Computed Properties

• Exact Mass: 275.13822480g/mol
• Monoisotopic Mass: 275.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.8±53.0 °C(Predicted)
• pka: 6.94±0.12(Predicted)

Additional information on 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxypyrimidine

2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxypyrimidine: A Comprehensive Overview

The compound 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxypyrimidine, identified by the CAS number 2549006-80-4, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities and therapeutic applications. The molecule's unique structure, featuring a pyrimidine ring substituted with azetidinyl and imidazolyl groups, makes it a promising candidate for drug development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the azetidine ring. The azetidine moiety is then functionalized with an imidazole group through a nucleophilic substitution reaction. The final step involves the introduction of methoxy groups at the 4 and 6 positions of the pyrimidine ring, which enhances the compound's stability and bioavailability. This synthesis pathway has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

Recent research has focused on evaluating the biological activity of this compound. In vitro studies have demonstrated its potent inhibitory effects on various enzymes associated with inflammatory diseases and cancer progression. For instance, the compound has shown significant activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Additionally, it has exhibited selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent.

The structural features of this compound play a crucial role in its biological activity. The azetidinyl group contributes to the molecule's flexibility, allowing it to adopt conformations that facilitate binding to target proteins. The imidazolyl group, on the other hand, enhances hydrogen bonding capabilities, which are essential for interactions with enzymatic active sites. Furthermore, the methoxy substituents at positions 4 and 6 of the pyrimidine ring contribute to hydrophilicity and improve solubility in physiological conditions.

Preclinical studies have also explored the pharmacokinetic properties of this compound. It has been found to exhibit moderate absorption rates and good bioavailability when administered orally. The presence of electron-donating methoxy groups on the pyrimidine ring may also influence its metabolic stability, reducing susceptibility to hepatic enzymes that often lead to rapid drug degradation.

Despite its promising profile, further research is required to fully understand its mechanism of action and safety profile. Ongoing studies aim to elucidate its effects on cellular signaling pathways and its potential for off-target interactions. Additionally, efforts are being made to optimize its pharmacokinetic properties through structural modifications and formulation strategies.

In conclusion, 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxypyrimidine represents a valuable addition to the portfolio of pyrimidine derivatives with therapeutic potential. Its unique structure, combined with favorable biological activity profiles, positions it as a strong candidate for further development in drug discovery programs targeting inflammatory diseases and cancer.